Cas no 881426-13-7 (Benzamide, N-[(1S)-2,2,2-trifluoro-1-methylethyl]-)

• Product Name: Benzamide, N-[(1S)-2,2,2-trifluoro-1-methylethyl]-
• CAS No: 881426-13-7
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 1917749
• PubChem ID: 146012581
• Update Time: 2025-04-21

Benzamide, N-[(1S)-2,2,2-trifluoro-1-methylethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(1S)-2,2,2-trifluoro-1-methylethyl]-
• (S)-N-(1,1,1-Trifluoropropan-2-yl)benzamide
• N-[(2S)-1,1,1-trifluoropropan-2-yl]benzamide
• 881426-13-7
• AKOS037649404
• BS-18205
• D80746
• CS-0162018
• AYNNRIXQAVTECA-ZETCQYMHSA-N

• Inchi： 1S/C10H10F3NO/c1-7(10(11,12)13)14-9(15)8-5-3-2-4-6-8/h2-7H,1H3,(H,14,15)/t7-/m0/s1
• InChI Key： AYNNRIXQAVTECA-ZETCQYMHSA-N
• SMILES： FC([C@H](C)NC(C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų